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Compound of Interest

Compound Name: Tetrazine-diazo-PEG4-biotin

Cat. No.: B11928386

For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed guide for the use of Tetrazine-diazo-PEG4-biotin in protein
labeling applications. The protocol leverages the principles of bioorthogonal chemistry,
specifically the inverse-electron-demand Diels-Alder cycloaddition between a tetrazine and a
trans-cyclooctene (TCO).

Introduction

Tetrazine-diazo-PEG4-biotin is a versatile reagent for the bioorthogonal labeling of proteins.
[1][2] It features three key functional components:

o Tetrazine: A bioorthogonal reactive group that rapidly and specifically reacts with TCO-
modified biomolecules.[3]

 Biotin: A high-affinity ligand for streptavidin, enabling robust detection and purification of
labeled proteins.[3]

o PEGA4: A hydrophilic polyethylene glycol spacer that enhances solubility and minimizes steric
hindrance.[3]

e Diazo Group: A cleavable linker that allows for the release of the labeled protein from biotin-
streptavidin complexes under mild conditions using sodium dithionite.[2]
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This reagent is particularly useful for applications requiring the specific and efficient labeling of

proteins in complex biological mixtures, such as cell lysates or living cells, for subsequent

purification, identification, and analysis.[2][3]

Quantitative Data

The Tetrazine-TCO ligation is known for its exceptionally fast reaction kinetics. The following

table summarizes key quantitative data related to this bioorthogonal reaction.

Parameter Value

Reference

Second-Order Rate Constant

(k)

> 800 M~1s™1

[3]

) N Aqueous buffers (e.g., PBS),
Reaction Conditions
pH 7.0-8.5, room temperature

[3]

Typical Reagent Concentration ~ 10-100 pM

[3]

Purity of Tetrazine-diazo-
PEG4-biotin

295%

[1](21[4]

Experimental Workflow

The overall workflow for labeling a protein of interest (POI) with Tetrazine-diazo-PEG4-biotin

involves two main stages: incorporation of a TCO group into the POI and the subsequent

labeling reaction with the tetrazine reagent.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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